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molecular formula C19H29N3O2 B8738920 tert-Butyl 9-(pyridin-4-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate

tert-Butyl 9-(pyridin-4-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate

Cat. No. B8738920
M. Wt: 331.5 g/mol
InChI Key: LWNBJUJDDGCWAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08357717B2

Procedure details

tert-Butyl-3,9-diazaspiro[5.5]undecane-3-carboxylate (1 g, 3.931 mmol), 4-chloro-pyridinium chloride (1.765 g, 11.794 mmol) and triethylamine (2.2 ml, 15.725 mmol) were refluxed for 15 h in 1-butanol (50 ml). Saturated sodium hydrogen carbonate solution (30 ml) and ethyl acetate (80 ml) were added, the phases were separated, and the aqueous phase was extracted with ethyl acetate (2×80 ml). The combined organic phases were dried over magnesium sulfate and concentrated in vacuo. The crude product was purified by column chromatography (silica gel, ethyl acetate/-hexane/methanol/ammonia (25% aq.), 400:40:40:1). Yield: 0.52 g (39%)
Name
tert-Butyl-3,9-diazaspiro[5.5]undecane-3-carboxylate
Quantity
1 g
Type
reactant
Reaction Step One
Name
4-chloro-pyridinium chloride
Quantity
1.765 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
2.2 mL
Type
reactant
Reaction Step One
Name
1-butanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
sodium hydrogen carbonate
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
80 mL
Type
solvent
Reaction Step Two
Name
tert-Butyl 9-(pyridin-4-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][C:11]2([CH2:18][CH2:17][NH:16][CH2:15][CH2:14]2)[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].[Cl-].Cl[C:21]1[CH:26]=[CH:25][NH+:24]=[CH:23][CH:22]=1.C(N(CC)CC)C.C(=O)([O-])O.[Na+]>C(O)CCC.C(OCC)(=O)C>[N:24]1[CH:25]=[CH:26][C:21]([N:16]2[CH2:17][CH2:18][C:11]3([CH2:12][CH2:13][N:8]([C:6]([O:5][C:1]([CH3:4])([CH3:2])[CH3:3])=[O:7])[CH2:9][CH2:10]3)[CH2:14][CH2:15]2)=[CH:22][CH:23]=1 |f:1.2,4.5|

Inputs

Step One
Name
tert-Butyl-3,9-diazaspiro[5.5]undecane-3-carboxylate
Quantity
1 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCC2(CC1)CCNCC2
Name
4-chloro-pyridinium chloride
Quantity
1.765 g
Type
reactant
Smiles
[Cl-].ClC1=CC=[NH+]C=C1
Name
triethylamine
Quantity
2.2 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
1-butanol
Quantity
50 mL
Type
solvent
Smiles
C(CCC)O
Step Two
Name
sodium hydrogen carbonate
Quantity
30 mL
Type
reactant
Smiles
C(O)([O-])=O.[Na+]
Name
ethyl acetate
Quantity
80 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the phases were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase was extracted with ethyl acetate (2×80 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The crude product was purified by column chromatography (silica gel, ethyl acetate/-hexane/methanol/ammonia (25% aq.), 400:40:40:1)

Outcomes

Product
Name
tert-Butyl 9-(pyridin-4-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate
Type
Smiles
N1=CC=C(C=C1)N1CCC2(CCN(CC2)C(=O)OC(C)(C)C)CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.